Cas no 1807297-00-2 (Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate
• CAS No: 1807297-00-2
• MF: C₁₁H₇F₃INO₃
• MW: 385.077865839005
• CID: 4955948
• Update Time: 2025-10-30

Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7F3INO3/c1-2-18-10(17)6-3-7(5-16)9(8(15)4-6)19-11(12,13)14/h3-4H,2H2,1H3
• InChI Key： NHEQPXQXYVCUFS-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OCC)=CC(C#N)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate

Comprehensive Overview of Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate (CAS No. 1807297-00-2)

The compound Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate (CAS No. 1807297-00-2) is a highly specialized chemical with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, an iodo substituent, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

One of the key reasons for the growing attention toward Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate is its relevance in medicinal chemistry. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the iodo substituent offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed reactions and Suzuki-Miyaura coupling.

In the context of agrochemical innovation, this compound has shown promise in the development of new pesticides and herbicides. The cyano group is known to contribute to the biological activity of many agrochemicals, while the trifluoromethoxy moiety can improve their environmental persistence and efficacy. These attributes align with current industry trends focusing on sustainable agriculture and green chemistry, topics that dominate search queries among professionals in the field.

From a synthetic perspective, Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate is often discussed in forums and research papers addressing heterocyclic chemistry and fluorinated compounds. Fluorinated derivatives are particularly sought after due to their ability to modulate the physicochemical properties of molecules, a subject frequently explored in computational chemistry and molecular modeling studies. The compound's CAS No. 1807297-00-2 is commonly used as a reference in patent literature and academic publications, further underscoring its importance.

Another area of interest is the compound's potential role in material science. The combination of electron-withdrawing groups (e.g., cyano and trifluoromethoxy) and the iodo substituent makes it a candidate for designing advanced organic electronic materials. Researchers investigating OLEDs (organic light-emitting diodes) and photovoltaic cells often explore such derivatives to enhance charge transport properties, a topic gaining traction in renewable energy discussions.

For those sourcing Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate, it is essential to consider its storage conditions and handling protocols. While not classified as hazardous, proper measures should be taken to ensure stability, especially given the presence of the iodo group, which can be sensitive to light and heat. These practical considerations are often highlighted in chemical safety databases and MSDS (Material Safety Data Sheets) resources.

In summary, Ethyl 3-cyano-5-iodo-4-(trifluoromethoxy)benzoate (CAS No. 1807297-00-2) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic versatility make it a subject of ongoing research, particularly in areas like fluorine chemistry and cross-coupling reactions. As industries continue to prioritize innovation and sustainability, this compound is likely to remain a focal point in scientific and industrial advancements.